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Compound of Interest

Compound Name: Diboron

Cat. No.: B099234 Get Quote

Disclaimer: Diboron, commonly referring to diborane (B₂H₆), is an extremely toxic, pyrophoric

(ignites spontaneously in air), and reactive gas.[1][2][3][4] Improper handling can lead to fatal

exposure, fire, or explosion.[1][2] These procedures are intended for trained professionals.

Always consult your institution's Environmental Health and Safety (EHS) office and the specific

Safety Data Sheet (SDS) for the product before handling.

Core Principle: Professional Disposal is Mandatory
Due to its extreme hazards, diborane waste is classified as hazardous and must be disposed of

through a licensed hazardous waste disposal company.[5] Under no circumstances should

researchers attempt to neutralize or dispose of diborane gas or its containers independently.

Contact your state's Department of Environmental Protection (DEP) or your regional office of

the U.S. Environmental Protection Agency (EPA) for specific guidance and a list of certified

disposal vendors.[5]

Operational Plan: From Use to Disposal
Step 1: Segregation and Labeling of Diborane Waste

Any process that uses diborane will generate contaminated materials (e.g., reaction vessels,

tubing, used chemicals).

All waste materials contaminated with diboron must be segregated from other waste

streams.
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The waste container must be clearly labeled as "Hazardous Waste: Diborane Contaminated

Material" and include the appropriate hazard pictograms.

Step 2: Arranging for Professional Disposal

Contact your EHS Office: Your institution's Environmental Health and Safety office is the

primary point of contact. They will have established procedures and contracts with

hazardous waste vendors.

Provide Waste Information: Be prepared to provide the vendor with detailed information,

including the form of the waste (e.g., gas cylinder, contaminated equipment) and any other

chemicals present.

Schedule Pickup: Arrange for a scheduled pickup of the hazardous waste.

Step 3: Safe Storage Pending Disposal

Cylinder Storage: Unused or partially used diborane cylinders must be stored upright in a

cool, dry, well-ventilated area designated for hazardous gases, away from incompatible

materials.[6][7] Cylinders should be firmly secured to prevent falling.[6]

Incompatible Materials: Keep diborane away from water, alcohols, halogens, halogenated

compounds, and oxidizing agents, as violent reactions can occur.[1][5]

Ignition Sources: Store away from all sources of ignition, including heat, sparks, and open

flames.[2][8] Use only spark-proof tools and explosion-proof equipment when handling.[1]

Step 4: Disposal of Empty Containers

Do not attempt to refill or reuse diborane cylinders.

Empty containers retain product residue and can be hazardous.[8]

Close the valve after each use and when the cylinder is empty.[8]

Return empty or partially used cylinders to the original supplier. They are equipped to handle

the residual gas and prepare the cylinder for reuse or decommissioning safely.
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Quantitative Hazard Data for Diborane (B₂H₆)
Parameter Value Source

Exposure Limits

ACGIH TLV (TWA) 0.1 ppm [6][8]

OSHA PEL (TWA) 0.1 ppm (0.1 mg/m³) [6]

NIOSH REL (TWA) 0.1 ppm (0.1 mg/m³) [6][8]

Flammability

Auto-ignition Temperature 51.7 °C (125 °F) [2]

Flammability Limits in Air 0.9 - 98% by volume [2]

Flash Point -90 °C (-130 °F) [2]

Physical Properties

Boiling Point -92.8 °C (-134.5 °F) [2]

Molecular Mass 27.7 g/mol [2]

Odor Repulsive, sickly sweet [2][6]

Experimental Protocols: The Chemistry of
Neutralization (For Informational Purposes Only)
The neutralization of diborane is a hazardous process performed by trained professionals in

controlled environments. The primary methods involve controlled reactions to convert diborane

into less volatile and hazardous boron compounds.

Controlled Hydrolysis: Diborane reacts violently with water to produce boric acid and

flammable hydrogen gas.[3][4]

B₂H₆ + 6H₂O → 2B(OH)₃ + 6H₂

Controlled Oxidation: As a pyrophoric gas, diborane reacts spontaneously with oxygen. In a

controlled combustion system, it forms boron trioxide and water.[3][4]
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2B₂H₆ + 6O₂ → 2B₂O₃ + 6H₂O

Reaction with Alcohols: The reaction with alcohols like methanol is similar to hydrolysis,

producing trimethyl borate and hydrogen.[4]

B₂H₆ + 6MeOH → 2B(OMe)₃ + 6H₂

These reactions are highly exothermic and produce flammable hydrogen gas, requiring

specialized equipment to manage safely.

Logical Workflow for Diboron Disposal
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Caption: Workflow for the safe and compliant disposal of diboron waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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